Cas no 647025-75-0 (4H-3,1-Benzothiazine, 4-(phenylmethylene)-, (4Z)-)

4H-3,1-Benzothiazine, 4-(phenylmethylene)-, (4Z)- structure
647025-75-0 structure
Product Name:4H-3,1-Benzothiazine, 4-(phenylmethylene)-, (4Z)-
CAS No:647025-75-0
MF:C15H11NS
MW:237.319542169571
CID:418085
PubChem ID:71379014
Update Time:2025-04-19

4H-3,1-Benzothiazine, 4-(phenylmethylene)-, (4Z)- Chemical and Physical Properties

Names and Identifiers

    • 4H-3,1-Benzothiazine, 4-(phenylmethylene)-, (4Z)-
    • 4-benzylidene-3,1-benzothiazine
    • 4-benzylidene-4h-benzo[d][1,3]thiazine
    • 647025-75-0
    • 4-Benzylidene-4H-3,1-benzothiazine
    • DTXSID70801607
    • Inchi: 1S/C15H11NS/c1-2-6-12(7-3-1)10-15-13-8-4-5-9-14(13)16-11-17-15/h1-11H
    • InChI Key: LNVURSUADMHHKO-UHFFFAOYSA-N
    • SMILES: S1C=NC2C=CC=CC=2C1=CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 237.06133
  • Monoisotopic Mass: 237.06122053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4
  • Topological Polar Surface Area: 37.7Ų

Experimental Properties

  • PSA: 12.36
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